Cas no 1248907-49-4 (1-Cyclopropyl-3-phenylpiperazine)

• Product Name: 1-Cyclopropyl-3-phenylpiperazine
• CAS No: 1248907-49-4
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• MDL: MFCD21091950
• CID: 4564541
• PubChem ID: 52992060
• Update Time: 2025-06-09

1-Cyclopropyl-3-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-3-phenylpiperazine
• Piperazine, 1-cyclopropyl-3-phenyl-
• AKOS014254046
• AB92214
• F2147-0815
• EN300-235176
• 1248907-49-4
• NKJDZNKWCJHXAN-UHFFFAOYSA-N
• SCHEMBL16463086

• MDL： MFCD21091950
• Inchi： 1S/C13H18N2/c1-2-4-11(5-3-1)13-10-15(9-8-14-13)12-6-7-12/h1-5,12-14H,6-10H2
• InChI Key： NKJDZNKWCJHXAN-UHFFFAOYSA-N
• SMILES： N1(C2CC2)CCNC(C2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-Cyclopropyl-3-phenylpiperazine

Research Brief on 1-Cyclopropyl-3-phenylpiperazine (CAS: 1248907-49-4): Recent Advances and Applications

1-Cyclopropyl-3-phenylpiperazine (CAS: 1248907-49-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

One of the key areas of research involving 1-Cyclopropyl-3-phenylpiperazine is its role as a precursor or intermediate in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective serotonin receptor modulators. The compound's unique structural features, including the cyclopropyl and phenyl groups, contribute to its ability to interact with various biological targets, making it a valuable tool for drug design.

In addition to its synthetic applications, 1-Cyclopropyl-3-phenylpiperazine has been investigated for its direct pharmacological effects. Recent preclinical studies have shown that it exhibits moderate affinity for dopamine and serotonin receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and anxiety. However, further studies are needed to fully elucidate its mechanism of action and optimize its therapeutic profile.

Another promising avenue of research involves the use of 1-Cyclopropyl-3-phenylpiperazine in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound demonstrated inhibitory activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The researchers attributed this activity to the compound's ability to interfere with key signaling pathways involved in cell proliferation and survival.

Despite these promising findings, challenges remain in the development of 1-Cyclopropyl-3-phenylpiperazine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Nevertheless, the compound's versatility and demonstrated biological activity make it a compelling candidate for continued research and development.

In conclusion, 1-Cyclopropyl-3-phenylpiperazine (CAS: 1248907-49-4) represents a valuable chemical entity with diverse applications in medicinal chemistry. Recent studies have underscored its potential in CNS disorders and oncology, paving the way for future investigations. As research progresses, this compound may serve as a cornerstone for the development of innovative therapeutics addressing unmet medical needs.